Cas no 1997713-04-8 (4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine
• CAS No: 1997713-04-8
• MF: C₁₀H₁₄ClFN₄
• MW: 244.696363925934
• CID: 5720565
• PubChem ID: 121201958
• Update Time: 2025-10-28

4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[4-(2-fluoroethyl)-1-piperazinyl]-
• 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine
• AKOS026710129
• 4-chloro-6-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine
• F1907-5748
• 1997713-04-8

• Inchi： 1S/C10H14ClFN4/c11-9-7-10(14-8-13-9)16-5-3-15(2-1-12)4-6-16/h7-8H,1-6H2
• InChI Key： LFHHPRBSWFLZSE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCN(CCF)CC1

Computed Properties

• Exact Mass: 244.0891023g/mol
• Monoisotopic Mass: 244.0891023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 379.0±42.0 °C(Predicted)
• pka: 5.69±0.10(Predicted)

Additional information on 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine

Introduction to 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine (CAS No. 1997713-04-8)

4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine (CAS No. 1997713-04-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 4-position and a piperazine moiety linked via a 2-fluoroethyl group at the 6-position, contribute to its unique chemical properties and biological interactions.

The chloro group in the pyrimidine ring enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The piperazine ring, on the other hand, is a common pharmacological scaffold known for its ability to modulate various biological pathways, including neurotransmitter systems. The 2-fluoroethyl side chain introduces additional functional diversity, allowing for fine-tuning of metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting central nervous system (CNS) disorders. Compounds like 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine have been explored as potential candidates due to their structural similarity to known active pharmaceutical ingredients (APIs) that modulate neurotransmitter receptors. Specifically, the piperazine moiety can interact with serotonin and dopamine receptors, which are critical targets in treating conditions such as depression, anxiety, and schizophrenia.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Pyrimidine derivatives are well-documented inhibitors of various kinases involved in cancer metabolism and signaling pathways. The chloro group at the 4-position facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can enhance binding to specific kinase domains. This flexibility makes 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that the fluoroethyl side chain can optimize solubility and permeability across biological membranes, crucial factors for oral bioavailability. Additionally, the electronic properties influenced by the chloro and fluoroethyl substituents can fine-tune hydrogen bonding interactions with target proteins, improving drug efficacy.

The synthesis of 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution to introduce the piperazine moiety, followed by functional group transformations to achieve the desired fluorinated ethyl side chain. These synthetic strategies leverage modern catalytic methods and green chemistry principles to minimize waste and improve sustainability.

In clinical settings, compounds structurally related to 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine have shown promise in preclinical trials for various therapeutic indications. For instance, derivatives with similar piperazine scaffolds have been investigated for their potential antipsychotic and anxiolytic effects. While no direct clinical data is available for this specific compound as of now, its structural features suggest a high likelihood of similar pharmacological activity.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a fluoroethyl group not only enhances metabolic stability but also influences electronic properties, leading to improved binding affinity and selectivity. This has been well-documented in numerous successful drugs where fluorine atoms play a pivotal role in their efficacy and safety profiles.

Future research directions may explore derivatization strategies to optimize pharmacokinetic properties further. For example, replacing the linear fluoroethyl chain with branched or cyclic analogs could alter lipophilicity and improve target engagement. Additionally, exploring different substituents at the 4-position beyond chloro could open up new avenues for drug discovery.

The versatility of 4-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)pyrimidine as a synthetic intermediate underscores its importance in modern drug development pipelines. Its ability to serve as a precursor for multiple therapeutic classes makes it an attractive candidate for interdisciplinary research efforts combining organic chemistry, medicinal chemistry, and computational biology.